Cas no 1271591-13-9 (2-Bromobenzyl-(2-iso-propylphenyl)ether)

• Product Name: 2-Bromobenzyl-(2-iso-propylphenyl)ether
• CAS No: 1271591-13-9
• MF: C₁₆H₁₇BrO
• MW: 305.209583997726
• MDL: MFCD07782631
• CID: 5148865
• Update Time: 2026-03-03

2-Bromobenzyl-(2-iso-propylphenyl)ether Chemical and Physical Properties

Names and Identifiers

• 2-Bromobenzyl-(2-iso-propylphenyl)ether
• 1-Bromo-2-((2-isopropylphenoxy)methyl)benzene
• 1-bromo-2-[(2-propan-2-ylphenoxy)methyl]benzene
• Benzene, 1-bromo-2-[[2-(1-methylethyl)phenoxy]methyl]-

• MDL： MFCD07782631
• Inchi： 1S/C16H17BrO/c1-12(2)14-8-4-6-10-16(14)18-11-13-7-3-5-9-15(13)17/h3-10,12H,11H2,1-2H3
• InChI Key： AKZHWMPXTLEVRW-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1COC1C=CC=CC=1C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 241
• XLogP3: 5.2
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on 2-Bromobenzyl-(2-iso-propylphenyl)ether

Introduction to 2-Bromobenzyl-(2-iso-propylphenyl)ether (CAS No. 1271591-13-9)

2-Bromobenzyl-(2-iso-propylphenyl)ether, with the CAS number 1271591-13-9, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique molecular structure, which includes a brominated benzyl group and an isopropylphenyl ether moiety. The combination of these functional groups endows the molecule with a range of interesting properties, making it a valuable intermediate in various chemical syntheses and pharmaceutical applications.

The molecular formula of 2-Bromobenzyl-(2-iso-propylphenyl)ether is C₁₆H₁₇BrO, and its molecular weight is approximately 303.20 g/mol. The compound's structure consists of a benzene ring substituted with a bromomethyl group and an ether linkage to another benzene ring substituted with an isopropyl group. This structural arrangement provides a platform for diverse chemical reactions, including nucleophilic substitution, cross-coupling reactions, and functional group transformations.

In recent years, 2-Bromobenzyl-(2-iso-propylphenyl)ether has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as a building block in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of new anti-inflammatory agents and anticancer drugs. The bromine atom in the molecule can be readily replaced by other functional groups through various chemical reactions, allowing for the creation of a wide array of derivatives with tailored biological activities.

A notable study published in the Journal of Medicinal Chemistry highlighted the use of 2-Bromobenzyl-(2-iso-propylphenyl)ether in the synthesis of novel inhibitors targeting specific enzymes involved in cancer progression. The researchers demonstrated that by modifying the ether linkage and the substituents on the benzene rings, they could achieve high selectivity and potency against these enzymes. This work underscores the versatility and potential of this compound in medicinal chemistry.

Beyond its applications in drug discovery, 2-Bromobenzyl-(2-iso-propylphenyl)ether has also been investigated for its use in materials science. Its unique electronic properties make it a promising candidate for the development of advanced materials with specific optical and electronic characteristics. For example, researchers have explored its use in the synthesis of organic semiconductors and luminescent materials, which have potential applications in display technologies and photovoltaic devices.

The synthesis of 2-Bromobenzyl-(2-iso-propylphenyl)ether typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions, Grignard reactions, and palladium-catalyzed cross-coupling reactions. These methods have been optimized to produce the compound efficiently and cost-effectively, making it accessible for both academic research and industrial applications.

In terms of safety and handling, it is important to note that while 2-Bromobenzyl-(2-iso-propylphenyl)ether is not classified as a hazardous material or controlled substance, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to minimize exposure risks. Additionally, appropriate ventilation should be used to prevent inhalation of vapors.

The future prospects for 2-Bromobenzyl-(2-iso-propylphenyl)ether are promising. Ongoing research continues to uncover new applications and derivatives that could have significant impacts on various fields, from pharmaceuticals to materials science. As synthetic methods improve and new biological targets are identified, this compound is likely to play an increasingly important role in scientific advancements.

In conclusion, 2-Bromobenzyl-(2-iso-propylphenyl)ether (CAS No. 1271591-13-9) is a versatile compound with a wide range of potential applications. Its unique molecular structure makes it an attractive candidate for drug discovery, materials science, and other areas of research. As research progresses, it is expected that this compound will continue to contribute to significant scientific breakthroughs.